Cas no 175278-05-4 (Methyl 3,5-dimethoxy-2-propionylbenzoate)

Methyl 3,5-dimethoxy-2-propionylbenzoate structure
175278-05-4 structure
Product Name:Methyl 3,5-dimethoxy-2-propionylbenzoate
CAS No:175278-05-4
MF:C13H16O5
MW:252.263144493103
CID:111984
PubChem ID:6710788
Update Time:2025-04-18

Methyl 3,5-dimethoxy-2-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-dimethoxy-2-propionylbenzoate
    • Benzoic acid,3,5-dimethoxy-2-(1-oxopropyl)-, methyl ester
    • methyl 3,5-dimethoxy-2-propanoylbenzoate
    • Benzoic acid, 3,5-dimethoxy-2-(1-oxopropyl)-, methyl ester
    • MixCom1_000059
    • DTXSID90425122
    • 175278-05-4
    • BRD-K69627159-001-01-0
    • METHYL3,5-DIMETHOXY-2-PROPIONYLBENZOATE
    • Maybridge1_000037
    • Inchi: 1S/C13H16O5/c1-5-10(14)12-9(13(15)18-4)6-8(16-2)7-11(12)17-3/h6-7H,5H2,1-4H3
    • InChI Key: MOWOKJBINDKNSJ-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(=CC(C(=O)OC)=C1C(CC)=O)OC

Computed Properties

  • Exact Mass: 252.09978
  • Monoisotopic Mass: 252.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 1.9
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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